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Compound of Interest

Compound Name: Potassium tetracyanoborate

Cat. No.: B034560 Get Quote

Technical Guide: Potassium Tetracyanoborate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of potassium
tetracyanoborate, with a focus on its molecular formula and weight. The information is

presented to support its application in research and development.

Chemical Identity and Properties
Potassium tetracyanoborate, a notable inorganic salt, serves as a versatile building block in

chemical synthesis. Its fundamental properties are summarized below.

Quantitative Data Summary
For ease of reference and comparison, the molecular formula and weight of potassium
tetracyanoborate, along with the atomic weights of its constituent elements, are provided in

the table below.
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Property Value

Molecular Formula K[B(CN)₄] or C₄BKN₄

Molecular Weight 153.98 g/mol

Constituent Elements

Potassium (K) 39.0983 u

Boron (B) 10.81 u

Carbon (C) 12.011 u

Nitrogen (N) 14.007 u

Synthesis of Potassium Tetracyanoborate
The synthesis of potassium tetracyanoborate can be achieved through several routes. A

common and effective method involves the reaction of a boron trihalide or a tetrafluoroborate

salt with a cyanide source.

General Experimental Protocol
While specific laboratory procedures may vary, a representative synthesis of an alkali metal

tetracyanoborate involves the reaction of a boron trifluoride etherate complex with an alkali

metal cyanide or trimethylsilyl cyanide. The reaction is typically carried out in an inert

atmosphere and may require elevated temperatures to proceed to completion. The product can

then be isolated and purified through standard techniques such as crystallization.

The following diagram illustrates a generalized workflow for the synthesis of potassium
tetracyanoborate.

Reactants:
Potassium Tetrafluoroborate (KBF₄)
Trimethylsilyl Cyanide ((CH₃)₃SiCN)

Reaction:
Inert Atmosphere (e.g., Argon)

Elevated Temperature

1. Combine
Work-up:

Removal of Volatiles
Filtration

2. Isolate Crude Product
Purification:

Recrystallization from
 a suitable solvent

3. Purify Final Product:
Potassium Tetracyanoborate (K[B(CN)₄])

4. Obtain Pure Product
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A generalized workflow for the synthesis of potassium tetracyanoborate.

To cite this document: BenchChem. [molecular formula and weight of potassium
tetracyanoborate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034560#molecular-formula-and-weight-of-potassium-
tetracyanoborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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